3-Methylisothiazole-4-carbonitrile
Overview
Description
3-Methylisothiazole-4-carbonitrile is a chemical compound with the linear formula C5H4N2S . It is used in various applications and is available from several suppliers .
Synthesis Analysis
The synthesis of 5-Amino-3-methylisothiazole-4-carbonitrile was achieved by the oxidation of 3-amino-2-cyano-thiocrotonamide . A series of 4-amino-3-methylisothiazolo [5,4-d] pyrimidines was derived from it by reaction with orthoesters followed by cyclization with primary amines .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C5H4N2S . More detailed information about its molecular structure can be found in various databases .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and varied. For instance, 5-Amino-3-methylisothiazole-4-carbonitrile was prepared by oxidation of 3-amino-2-cyano-thiocrotonamide . A series of 4-amino-3-methylisothiazolo [5,4-d] pyrimidines was derived from it by reaction with orthoesters followed by cyclization with primary amines .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in various databases . For instance, it has a molecular weight of 139.18 g/mol .Scientific Research Applications
Chemical Synthesis and Derivatives
3-Methylisothiazole-4-carbonitrile is involved in various chemical synthesis processes. It has been used as a precursor in the preparation of 3-carboxylic acid, amide, nitrile, aldehyde, and derivatives. These derivatives are significant in the development of new chemical compounds for various applications (Walsh & Wooldridge, 1972).
Pharmaceutical Research
In pharmaceutical research, isothiazole derivatives, including those involving this compound, play a crucial role. They have been studied for their potential in developing antiviral and antibacterial agents. For instance, specific isothiazole ligands derived from this compound have been used in synthesizing ruthenium(II) complexes, which showed promising results in the interactions with DNA and proteins, indicating potential medicinal applications (Đukić et al., 2020).
Material Science and Corrosion Inhibition
This compound has also been explored in material science, particularly in corrosion inhibition. Pyranopyrazole derivatives, including compounds related to this compound, have shown effectiveness as inhibitors for mild steel corrosion in acidic solutions. These studies are crucial for developing new corrosion inhibitors in industrial applications (Yadav et al., 2016).
Advanced Chemical Studies
Advanced chemical studies involve the use of this compound in the synthesis of complex chemical structures. For example, it has been used in the synthesis of novel pyrimidine and annulated pyrimidine fused indazole derivatives. These studies contribute to expanding our understanding of chemical reactions and synthesis, paving the way for the discovery of new compounds with potential applications in various fields (Chang et al., 2003).
Mechanism of Action
The mechanism of action of isothiazolinones, a class of compounds to which 3-Methylisothiazole-4-carbonitrile belongs, is attributed to their ability to inhibit life-sustaining enzymes, specifically those enzymes with thiols at their active sites . It is established that isothiazolinones form mixed disulfides upon treatment with such species .
Properties
IUPAC Name |
3-methyl-1,2-thiazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2S/c1-4-5(2-6)3-8-7-4/h3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLQASPKCRDAKSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC=C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20563208 |
Source
|
| Record name | 3-Methyl-1,2-thiazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20563208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58850-81-0 |
Source
|
| Record name | 3-Methyl-1,2-thiazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20563208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-1,2-thiazole-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of synthesizing isothiazolo[5,4-d]pyrimidines from 3-Methylisothiazole-4-carbonitrile?
A1: Isothiazolo[5,4-d]pyrimidines represent a class of heterocyclic compounds with potential biological activities. The research in [] demonstrates a synthetic route to these compounds using this compound as a starting material. This is significant because it provides a pathway to access a new library of compounds that could be further explored for their pharmaceutical properties.
Q2: How does the reactivity of this compound differ in the synthesis of thieno[3,2-d]isothiazole derivatives compared to isothiazolo[5,4-d]pyrimidines?
A2: In [], this compound is primarily used as a precursor to a 5-amino derivative which is then cyclized to form the isothiazolo[5,4-d]pyrimidine core. Conversely, [] utilizes the alkylation of the carbonitrile moiety followed by further transformations and a final cyclization step involving the sulfur atom of the isothiazole ring to form the thieno[3,2-d]isothiazole system. This highlights the versatility of this compound as a building block, with different reaction pathways leading to diverse heterocyclic structures.
Q3: Are there any spectroscopic data available to confirm the structure of this compound and its derivatives?
A3: While the provided abstracts do not detail specific spectroscopic data, it is standard practice in synthetic chemistry research to characterize newly synthesized compounds using techniques like NMR spectroscopy, mass spectrometry, and infrared spectroscopy. It is highly likely that the researchers in both papers [, ] employed these methods to confirm the structures of this compound and its derivatives, although the details are not presented in the abstracts.
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